Reactive yellow 16

Specification

• CAS No.: 12769-11-8
• Molecular Formula: Te3Yb2
• Molecular Weight: 0

Introduction

Fundamental Characteristics of Reactive Yellow 16

Reactive Yellow 16, scientifically classified as C.I. Reactive Yellow 16 (C.I. 17754), belongs to the reactive dye family, specifically within the single azo metal complex structural classification. This colorant is characterized by its distinct molecular composition and physical properties that make it suitable for industrial textile applications. The compound possesses a molecular formula of C20H17N3Na2O11S3 with a corresponding molecular weight of 617.54, identified by CAS Registry Number 12769-11-8. Physically, it appears as a red powder that dissolves in water to produce a golden brown solution, demonstrating good solubility characteristics essential for dyeing applications.

The chemical structure features a single azo group with metal complexes, contributing to its chromophoric properties. This structural arrangement determines its interaction with cellulose fibers and influences its performance characteristics in textile applications. The compound's alkaline pH value in solution correlates with its reactive binding mechanism, as this environment facilitates the nucleophilic substitution reaction between the dye and cellulose fibers.

Commercially, Reactive Yellow 16 is available under various trade names including Reactive Yellow Light Fast 2RT produced by Joint Stock Company 'Coioros' and Remazol Brown 3G manufactured by Hoechst A G. These commercial formulations may contain additives to enhance performance characteristics while maintaining the essential molecular structure responsible for its coloration properties.

Manufacturing Methodology

Synthesis Process

The synthesis of Reactive Yellow 16 involves a specialized manufacturing process centered around diazotization and coupling reactions, fundamental in azo dye production. The primary manufacturing pathway utilizes 2-(4-Aminophenylsulfonyl)ethyl hydrogen sulfate in a diazotization reaction, followed by coupling with 4-(3-Methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid. This reaction sequence creates the azo linkage that forms the chromophoric system of the dye molecule.

The diazotization step typically occurs under controlled temperature conditions (0-5°C) to ensure stability of the diazonium intermediate. The subsequent coupling reaction must be precisely managed regarding pH, temperature, and concentration to optimize yield and purity of the final product. These manufacturing parameters significantly influence the quality and consistency of the commercial dye product.

Quality Control Parameters

Quality assurance in Reactive Yellow 16 production involves monitoring several critical parameters to ensure consistency across batches. These include:

• Purity assessment through spectrophotometric analysis

• Verification of chromatic properties through standardized color strength measurements

• Analysis of impurity profiles through chromatographic techniques

• Solubility testing to ensure proper dissolution characteristics

• Assessment of pH value in standardized solution concentrations

These quality control measures ensure the manufactured dye meets industry specifications and performs consistently in textile application processes.

Physical and Chemical Properties

Reactive Yellow 16 demonstrates specific physical and chemical properties that define its behavior in industrial applications. The compound appears as a red powder under standard conditions, with distinctive solubility characteristics in aqueous systems. When dissolved in water, it produces a golden yellow to golden brown solution, which is the active form used in dyeing processes.

The dye's solubility reaches ≥100 g/L at 50°C, making it readily applicable in industrial dyeing formulations where concentrated solutions are often required. This high solubility facilitates even distribution in dyebaths and promotes uniform uptake by textile substrates.

The alkaline pH requirement for optimal reactivity aligns with its designed reaction mechanism with cellulose fibers. This characteristic necessitates careful pH control during application processes to ensure maximum fixation and color yield.

Performance Characteristics in Textile Applications

Fastness Properties

Reactive Yellow 16 demonstrates exceptional performance characteristics critical for textile applications, particularly in terms of colorfastness properties. The comprehensive fastness profile includes:

Property	Rating	Testing Standard
Light Fastness	6-7	ISO Standard
Soaping (Original color changed)	4-5	-
Soaping (White fabric stained)	4-5	-
Perspiration Fastness (Original color changed)	4	-
Perspiration Fastness (White fabric stained)	4-5	-
Rubbing (Dry)	4	-
Rubbing (Wet)	4-5	-
Oxygen Bleaching	4-5	-

These ratings, based on standardized testing methods, indicate excellent performance across multiple durability parameters. The light fastness rating of 6-7 on the ISO scale signifies exceptional resistance to color degradation under light exposure, positioning this dye as suitable for applications where prolonged exposure to light is anticipated.

The high ratings for wash fastness (soaping) and perspiration fastness demonstrate the dye's stability under conditions that mimic regular wear and maintenance of textile products. Similarly, the good rubbing fastness values indicate minimal color transfer during physical contact, an important consideration for garments and home textiles.

Application Methods

Reactive Yellow 16 is primarily employed for dyeing and printing cellulose fibers and their blended textiles. The application processes typically involve:

• Preparation of the dyebath under alkaline conditions

• Controlled temperature application to promote dye-fiber reaction

• Post-dyeing washing procedures to remove unfixed dye

• Neutralization processes to stabilize the final colored product

The dye's reactivity profile makes it suitable for both exhaustion and continuous dyeing methods, offering flexibility in manufacturing processes. For printing applications, the dye can be incorporated into print pastes with appropriate thickeners and auxiliaries to achieve desired color intensity and pattern definition.

Industrial Applications and Market Significance

Textile Industry Applications

Reactive Yellow 16 finds extensive application in the textile industry, particularly for cellulose-based fibers including cotton, viscose, and their blends. The primary applications include:

• Direct dyeing of cotton fabrics for apparel and home textiles

• Printing on cellulosic materials for decorative and fashion applications

• Production of colored yarns for weaving and knitting

• Dyeing of regenerated cellulose fibers like viscose and modal

The dye's reliable performance characteristics make it particularly valuable for applications requiring good color fastness properties, such as outdoor textiles, workwear, and frequently washed items.

Environmental Considerations and Sustainable Applications

While specific research on Reactive Yellow 16's environmental impact is limited in the provided search results, general principles regarding reactive dyes can be applied to understanding its environmental significance. As a synthetic chemical compound containing sulfonic groups and metal complexes, proper handling, application, and disposal protocols must be followed to minimize environmental impact.

The textile industry has increasingly focused on sustainable dyeing processes, including improved fixation rates to reduce unfixed dye in wastewater, optimization of dyeing parameters to minimize water and energy consumption, and exploration of biodegradation pathways for reactive dyes. Research on related reactive yellow dyes suggests potential for biodegradation through specialized bacterial consortiums, which may have implications for Reactive Yellow 16 treatment in industrial wastewater systems.

The high fastness properties of Reactive Yellow 16, particularly its resistance to washing and environmental stressors, contribute to reduced need for redyeing and extended product lifecycle, indirectly supporting sustainability objectives in textile production and consumption.

Analytical Methods for Identification and Characterization

Analytical characterization of Reactive Yellow 16 employs various instrumental techniques to confirm identity, purity, and performance characteristics. Standard methods include:

• UV-Visible spectrophotometry for chromophore characterization and quantitative analysis

• Fourier-Transform Infrared Spectroscopy (FTIR) for structural confirmation

• High-Performance Liquid Chromatography (HPLC) for purity assessment

• Mass spectrometry for molecular weight verification and structural elucidation